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Compound of Interest

Compound Name: BAY1125976

Cat. No.: B605920 Get Quote

Introduction

BAY1125976 is a potent and selective allosteric inhibitor of AKT1 and AKT2, crucial kinases in

the PI3K/AKT/mTOR signaling pathway.[1][2] This pathway is frequently dysregulated in

cancer, making it a key target for therapeutic intervention.[1][3] Accurate preparation of

BAY1125976 stock solutions is critical for reliable and reproducible experimental results in

preclinical research. These application notes provide a detailed protocol for the preparation,

storage, and handling of BAY1125976 stock solutions for use by researchers, scientists, and

drug development professionals.

Mechanism of Action

BAY1125976 selectively binds to an allosteric pocket formed by the kinase and pleckstrin

homology (PH) domains of AKT1 and AKT2.[3][4] This binding prevents the conformational

changes required for kinase activation and subsequent phosphorylation of downstream targets.

[1] It potently inhibits AKT1 and AKT2 with IC50 values of 5.2 nM and 18 nM, respectively, while

showing significantly less activity against AKT3.[5][6] This allosteric inhibition effectively blocks

the PI3K/AKT/mTOR signaling cascade, leading to reduced cell proliferation and induction of

apoptosis in cancer cells with an activated AKT pathway.[2][7]

Quantitative Data Summary
For ease of reference, the key quantitative data for BAY1125976 is summarized in the table

below.
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Property Value Reference

Molecular Weight 383.45 g/mol [4][5]

CAS Number 1402608-02-9 [4][5]

Chemical Formula C23H21N5O [4]

Recommended Solvent Dimethyl sulfoxide (DMSO) [5][8]

Solubility in DMSO
5 mg/mL to 25 mg/mL

(Sonication may be required)
[8][9]

Recommended Stock

Concentration
10 mM in DMSO [10]

Storage of Solid Compound -20°C for up to 3 years [11]

Storage of Stock Solution
-80°C for up to 2 years; -20°C

for up to 1 year
[6][9]

Experimental Protocol: Preparation of 10 mM
BAY1125976 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of BAY1125976 in DMSO.

Materials:

BAY1125976 powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer
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(Optional) Sonicator

Procedure:

Pre-weighing Preparation: Before opening, allow the vial of BAY1125976 powder to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of

moisture onto the compound.

Weighing of BAY1125976: Carefully weigh the desired amount of BAY1125976 powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 3.83 mg of BAY1125976.

Calculation:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 383.45 g/mol x 1000 mg/g = 3.83 mg

Solvent Addition: Add the calculated volume of DMSO to the vial containing the weighed

BAY1125976. To prepare 1 mL of a 10 mM solution, add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly until the compound is completely

dissolved. If necessary, brief sonication can be used to aid dissolution.[8] Visually inspect the

solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in microcentrifuge tubes.[6]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-

term storage (up to 2 years).[6][9] When needed, thaw a single aliquot for use.

Safety Precautions:

BAY1125976 is a potent bioactive compound. Handle with care, using appropriate personal

protective equipment (PPE), including gloves, a lab coat, and safety glasses.

Work in a well-ventilated area or a chemical fume hood.
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Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Visualizations
Below are diagrams illustrating the signaling pathway of AKT and the experimental workflow for

preparing the BAY1125976 stock solution.
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Click to download full resolution via product page

Caption: The PI3K/AKT signaling pathway and the inhibitory action of BAY1125976.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b605920?utm_src=pdf-custom-synthesis
https://portlandpress.com/biochemsoctrans/article/48/3/933/224993/Inhibitors-in-AKTion-ATP-competitive-vs-allosteric
https://www.mycancergenome.org/content/drugs/bay1125976/
https://pubmed.ncbi.nlm.nih.gov/27699769/
https://pubmed.ncbi.nlm.nih.gov/27699769/
https://www.medkoo.com/products/33344
https://www.selleckchem.com/products/bay1125976.html
https://www.medchemexpress.com/BAY1125976.html
https://pubchem.ncbi.nlm.nih.gov/compound/70817911
https://www.targetmol.com/compound/bay1125976
https://www.medchemexpress.com/BAY1125976.html?locale=es-ES
https://www.eubopen.org/sites/www.eubopen.org/files/chemical-probes/EUbOPEN_ProbeSheet_BAY1125976_v1.pdf
https://invivochem.net/bay-1125976.html
https://www.benchchem.com/product/b605920#how-to-prepare-bay1125976-stock-solution
https://www.benchchem.com/product/b605920#how-to-prepare-bay1125976-stock-solution
https://www.benchchem.com/product/b605920#how-to-prepare-bay1125976-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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